Cas no 35841-67-9 (S-[2-(dipropan-2-ylamino)-2-oxoethyl] O,O-diethyl phosphorothioate)

• Product Name: S-[2-(dipropan-2-ylamino)-2-oxoethyl] O,O-diethyl phosphorothioate
• CAS No: 35841-67-9
• MF: C₁₂H₂₆NO₄PS
• MW: 311.377903461456
• CID: 1472568
• PubChem ID: 215552
• Update Time: 2025-04-20

S-[2-(dipropan-2-ylamino)-2-oxoethyl] O,O-diethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• S-[2-(dipropan-2-ylamino)-2-oxoethyl] O,O-diethyl phosphorothioate
• 35841-67-9
• DTXSID00957247
• O,O-Diethyl S-(N,N-di-isopropylcarbamoylmethyl) phosphorothiolate
• BRN 2282142
• S-{2-[Di(propan-2-yl)amino]-2-oxoethyl} O,O-diethyl phosphorothioate
• Phosphorothioic acid, S-(2-(bis(1-methylethyl)amino)-2-oxoethyl) O,O-diethyl ester

• Inchi： 1S/C12H26NO4PS/c1-7-16-18(15,17-8-2)19-9-12(14)13(10(3)4)11(5)6/h10-11H,7-9H2,1-6H3
• InChI Key： GJUFABSMHZXHCN-UHFFFAOYSA-N
• SMILES： S(CC(N(C(C)C)C(C)C)=O)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 311.13218
• Monoisotopic Mass: 311.13201648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 55.84